Cas no 1368923-49-2 (2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine
• CAS No: 1368923-49-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6411417
• PubChem ID: 82281687
• Update Time: 2025-06-13

2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine
• 1368923-49-2
• EN300-1853941

• Inchi： 1S/C12H19NO/c1-9-5-6-11(7-10(9)2)12(3,8-13)14-4/h5-7H,8,13H2,1-4H3
• InChI Key： AEUOBNXWLRBYCA-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine

Introduction to 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine (CAS No. 1368923-49-2) in Modern Chemical and Pharmaceutical Research

The compound 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine, identified by the CAS number 1368923-49-2, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and molecular research. The presence of both aromatic and aliphatic moieties, coupled with specific substituents, makes it a versatile candidate for further exploration.

At the core of understanding this compound lies its chemical structure. The 3,4-dimethylphenyl group contributes to its aromaticity, while the methoxypropan-1-amine moiety introduces both hydrophobic and hydrophilic characteristics, enhancing its solubility and reactivity. Such structural features are pivotal in determining its interaction with biological targets, making it a promising candidate for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the significance of 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine cannot be overstated. Recent studies have highlighted its potential role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses. The compound's ability to interact with specific enzymes and receptors has been a focal point for researchers aiming to develop treatments for neurological disorders and chronic inflammatory conditions.

One of the most compelling aspects of this compound is its observed efficacy in preclinical models. Research has demonstrated that 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine exhibits significant pharmacological activity without exhibiting notable toxicity at therapeutic doses. This balance between efficacy and safety is crucial for the development of viable drug candidates. Furthermore, its mechanism of action appears to involve multiple targets, suggesting a multifaceted approach to treating complex diseases.

The synthesis of 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine is another area of intense interest. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation and selective methylation have proven particularly effective in constructing the desired framework while minimizing unwanted byproducts.

From a regulatory perspective, the handling and use of 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine must adhere to stringent guidelines to ensure safety and compliance. While not classified as a hazardous or controlled substance under current regulations, proper protocols must be followed to mitigate any potential risks associated with its use in laboratory settings. This includes adequate ventilation, personal protective equipment (PPE), and waste disposal measures.

The future prospects for 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine are bright, with ongoing research aimed at elucidating its full potential. Investigations into its pharmacokinetic properties are underway to better understand how it is metabolized and excreted by the body. Additionally, studies are exploring its interactions with other compounds to assess whether it can be used synergistically in combination therapies.

In conclusion, 2-(3,4-dimethylphenyl)-2-methoxypropan-1-amine (CAS No. 1368923-49-2) stands as a testament to the ingenuity and progress in chemical pharmaceutical research. Its unique structure and promising biological activity position it as a valuable tool for developing new treatments across various therapeutic areas. As research continues to uncover new insights into this compound's properties and applications, 1368923-49-2 is poised to play an increasingly significant role in advancing medical science.